Cas no 39834-40-7 (rac-(1R,2R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol, trans)

• Product Name: rac-(1R,2R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol, trans
• CAS No: 39834-40-7
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD31542555
• CID: 924953
• PubChem ID: 11117768
• Update Time: 2025-11-01

rac-(1R,2R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol, trans Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-BROMO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-OL
• 2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol
• trans-2-bromo-1,2,3,4-tetrahydro-1-naphthol
• trans-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol
• trans-2-bromo-1,2,3,4-tetrahydronaphthalene-1-ol
• Trans-2-Bromo-1-TeTralol
• rac-(1R,2R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol, trans
• AKOS015967185
• 39834-40-7
• (1S,2R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

• MDL： MFCD31542555
• Inchi： 1S/C10H11BrO/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-4,9-10,12H,5-6H2/t9-,10+/m1/s1
• InChI Key： OTLLBSSGPSQQJY-ZJUUUORDSA-N
• SMILES： Br[C@@H]1CCC2C=CC=CC=2[C@@H]1O

Computed Properties

• Exact Mass: 225.99900
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.42970

Additional information on rac-(1R,2R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol, trans

Professional Introduction to rac-(1R,2R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol, trans (CAS No. 39834-40-7)

Rac-(1R,2R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol, trans is a heterocyclic compound with significant applications in the field of pharmaceutical chemistry and organic synthesis. This brominated tetrahydronaphthalenone derivative (CAS No. 39834-40-7) has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents. The compound's stereochemistry, specifically the (1R,2R) configuration and the trans orientation of the bromine substituent, plays a crucial role in determining its reactivity and biological activity.

The tetrahydronaphthalene core of rac-(1R,2R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol, trans is a common motif in medicinal chemistry, often serving as a scaffold for designing molecules with diverse pharmacological profiles. This structural motif is favored for its ability to mimic more complex aromatic systems while maintaining flexibility and accessibility for functionalization. The presence of a bromine atom at the 2-position enhances the compound's utility as a synthetic intermediate, enabling further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in the development of tetrahydronaphthalenone derivatives as potential candidates for treating various diseases. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that modifications of the tetrahydronaphthalenone scaffold can lead to enhanced binding affinity to biological targets. The specific stereochemistry of rac-(1R,2R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol, trans is particularly relevant in this context, as it influences the molecule's interaction with enzymes and receptors.

One of the most compelling aspects of this compound is its role in asymmetric synthesis. The (1R,2R) configuration provides a chiral center that can be exploited to produce enantiomerically pure derivatives with tailored biological activities. This is particularly important in drug development, where the enantiomeric purity of a molecule can significantly impact its efficacy and safety profile. Researchers have leveraged rac-(1R,2R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol, trans as a key intermediate in synthesizing complex molecules that exhibit high selectivity for specific biological pathways.

The trans configuration of the bromine substituent also contributes to the compound's stability and reactivity profile. This geometric arrangement minimizes steric hindrance while maximizing electronic accessibility for further functionalization. Such properties make rac-(1R,2R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol(trans) an attractive building block for medicinal chemists seeking to develop novel small-molecule drugs.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have revealed that rac-(1R( , ) - 2 - bromo - 1 , 2 , 3 , 4 - tetrahydronaphthalen - 1 - ol , trans) can interact with various biological targets through multiple binding modes. These insights have guided the design of next-generation derivatives with improved pharmacokinetic properties. Additionally , green chemistry approaches have been explored to optimize synthetic routes for this compound , emphasizing sustainability and efficiency in drug development processes.

The pharmaceutical industry has also shown interest in this compound due to its versatility as a synthetic intermediate. It serves as a precursor for more complex molecules that are being investigated for their therapeutic potential against diseases such as cancer and neurodegenerative disorders. The ability to introduce diverse functional groups at strategic positions on the tetrahydronaphthalenone scaffold allows for the creation of libraries of compounds that can be screened for biological activity.

In conclusion , rac - ( 1 R , 2 R ) - 2 - bromo - 1 , 2 , 3 , 4 - tetrahydronaphthalen - 1 - ol , trans ( CAS No . 39834 - 40 -7 ) is a structurally intriguing compound with significant potential in pharmaceutical research and drug development . Its unique stereochemistry , combined with its role as a synthetic intermediate , makes it a valuable tool for medicinal chemists seeking to design novel therapeutic agents . As research continues to uncover new applications for this compound , it is likely to remain an important player in the field of organic synthesis and medicinal chemistry.